Cas no 96846-72-9 (Butanoic acid,3-methyl-, 1,1,5-trimethylheptyl ester)

Butanoic acid,3-methyl-, 1,1,5-trimethylheptyl ester structure
96846-72-9 structure
Product Name:Butanoic acid,3-methyl-, 1,1,5-trimethylheptyl ester
CAS No:96846-72-9
MF:C15H30O2
MW:242.397505283356
CID:811197
PubChem ID:3024704
Update Time:2025-04-19

Butanoic acid,3-methyl-, 1,1,5-trimethylheptyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid,3-methyl-, 1,1,5-trimethylheptyl ester
    • 1,1,5-trimethylheptyl isovalerate
    • 2,6-dimethyloctan-2-yl 3-methylbutanoate
    • EINECS 306-307-9
    • DTXSID50914284
    • 96846-72-9
    • NS00066519
    • Inchi: 1S/C15H30O2/c1-7-13(4)9-8-10-15(5,6)17-14(16)11-12(2)3/h12-13H,7-11H2,1-6H3
    • InChI Key: ZUDNDYNFMGZVBR-UHFFFAOYSA-N
    • SMILES: O(C(CC(C)C)=O)C(C)(C)CCCC(C)CC

Computed Properties

  • Exact Mass: 242.224580195g/mol
  • Monoisotopic Mass: 242.224580195g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 9
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 26.3Ų

Butanoic acid,3-methyl-, 1,1,5-trimethylheptyl ester Related Literature

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD